Cas no 919496-57-4 (3-Chloro-4-hydroxy-5-methoxyphenylboronic acid)

• Product Name: 3-Chloro-4-hydroxy-5-methoxyphenylboronic acid
• CAS No: 919496-57-4
• MF: C₇H₈BClO₄
• MW: 202.40002155304
• MDL: MFCD05663844
• CID: 856778
• PubChem ID: 53216587
• Update Time: 2025-05-22

3-Chloro-4-hydroxy-5-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-4-hydroxy-5-methoxyphenyl)boronic acid
• 6-CHLORO-2-METHOXY-4-(4,4,5,5-TETRA METHYL-1,3,2-DIOXABOROLAN-2-YL)PHENOL
• 2-CHLORO-6-METHOXY-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENOL
• 3-Chloro-4-hydroxy-5-methoxyphenylboronic acid,
• 919496-57-4
• MFCD15143481
• (3-Chloro-4-hydroxy-5-methoxyphenyl)boronicacid
• SCHEMBL529061
• AKOS015848854
• BS-22510
• CS-0174411
• A860181
• 3-CHLORO-4-HYDROXY-5-METHOXYPHENYLBORONIC ACID
• DTXSID50681747
• MHYWXPHADPZFNA-UHFFFAOYSA-N
• DB-356951
• 3-Chloro-4-hydroxy-5-methoxyphenylboronic acid

• MDL： MFCD05663844
• Inchi： 1S/C7H8BClO4/c1-13-6-3-4(8(11)12)2-5(9)7(6)10/h2-3,10-12H,1H3
• InChI Key： MHYWXPHADPZFNA-UHFFFAOYSA-N
• SMILES： ClC1=CC(B(O)O)=CC(=C1O)OC

Computed Properties

• Exact Mass: 202.02000
• Monoisotopic Mass: 202.0204166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• Melting Point: 158-160
• PSA: 69.92000
• LogP: -0.26600

3-Chloro-4-hydroxy-5-methoxyphenylboronic acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 3-Chloro-4-hydroxy-5-methoxyphenylboronic acid

Introduction to 3-Chloro-4-Hydroxy-5-Methoxyphenylboronic Acid (CAS No. 919496-57-4)

3-Chloro-4-hydroxy-5-methoxyphenylboronic acid (CAS No. 919496-57-4) is a versatile and intriguing compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique combination of functional groups—namely the hydroxyl (-OH), methoxy (-OCH3), and boronic acid (-B(OH)2) groups—exhibits a wide range of applications and properties that make it a valuable tool in modern chemical research.

The structure of 3-chloro-4-hydroxy-5-methoxyphenylboronic acid is centered around a phenyl ring, which serves as the backbone for the various substituents. The hydroxyl group at position 4 and the methoxy group at position 5 contribute to the compound's hydrophilicity, while the boronic acid group at position 1 introduces reactivity that is highly sought after in cross-coupling reactions, such as the Suzuki-Miyaura coupling. Additionally, the chlorine atom at position 3 imparts electron-withdrawing effects, further modulating the electronic properties of the molecule.

Recent advancements in synthetic methodologies have significantly enhanced the accessibility and efficiency of producing 3-chloro-4-hydroxy-5-methoxyphenylboronic acid. Researchers have explored various routes, including direct synthesis from aromatic precursors and multi-step transformations involving intermediates like chlorobenzoic acids or phenolic derivatives. These methods often leverage catalytic systems or transition metal-mediated reactions to achieve high yields and selectivity.

One of the most notable applications of 3-chloro-4-hydroxy-5-methoxyphenylboronic acid lies in its use as a building block for constructing complex molecular architectures. The boronic acid functionality allows for seamless integration into larger molecules through cross-coupling reactions, enabling the synthesis of biologically active compounds, advanced materials, and functional polymers. For instance, this compound has been employed in the development of novel pharmaceutical agents targeting various disease states, including cancer and inflammatory disorders.

Moreover, 3-chloro-4-hydroxy-5-methoxyphenylboronic acid has found utility in materials science, particularly in the design of optoelectronic devices and sensors. Its unique electronic properties and ability to participate in conjugation make it an attractive candidate for applications such as light-emitting diodes (LEDs) and photovoltaic cells. Recent studies have demonstrated its potential as a dopant in organic semiconductors, where it enhances charge transport properties without compromising device stability.

In terms of biological activity, 3-chloro-4-hydroxy-5-methoxyphenylboronic acid has shown promise as an antioxidant and anti-inflammatory agent. The hydroxyl and methoxy groups contribute to its radical-scavenging capabilities, while the boronic acid group may play a role in modulating cellular signaling pathways. Preclinical studies have highlighted its potential for mitigating oxidative stress and reducing inflammation in vitro, suggesting further exploration in animal models and clinical trials.

The synthesis and characterization of 3-chloro-4-hydroxy-5-methoxyphenylboronic acid have been extensively documented in recent scientific literature. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to confirm its molecular structure and purity. Additionally, computational studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity, aiding in the rational design of related compounds.

Looking ahead, 3-chloro-4-hydroxy-5-methoxyphenylboronic acid is expected to play an increasingly important role in both academic research and industrial applications. Its versatility as a synthetic intermediate, combined with its unique chemical properties, positions it as a key player in advancing drug discovery efforts and developing next-generation materials.